Cas no 2097954-55-5 (2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid)

2-(tert-Butoxycarbonylamino)-5,5-difluoro-pentanoic acid is a fluorinated Boc-protected amino acid derivative, primarily utilized in peptide synthesis and medicinal chemistry. The presence of difluoromethylene groups enhances metabolic stability and lipophilicity, making it valuable for modifying peptide backbones or designing enzyme inhibitors. The tert-butoxycarbonyl (Boc) group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild acidic conditions. This compound is particularly useful in the development of fluorinated analogs of bioactive peptides, where the introduction of fluorine can improve binding affinity and pharmacokinetic properties. Its high purity and well-defined structure ensure reproducibility in synthetic applications.
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid structure
2097954-55-5 structure
Product Name:2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid
CAS No:2097954-55-5
MF:C10H17F2NO4
MW:253.243090391159
CID:5305728
Update Time:2025-06-14

2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid
    • Inchi: 1S/C10H17F2NO4/c1-10(2,3)17-9(16)13-6(8(14)15)4-5-7(11)12/h6-7H,4-5H2,1-3H3,(H,13,16)(H,14,15)/t6-/m0/s1
    • InChI Key: FONPOKVADVHMTQ-LURJTMIESA-N
    • SMILES: C(O)(=O)[C@H](CCC(F)F)NC(OC(C)(C)C)=O

2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1231977-100mg
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid
2097954-55-5 97%
100mg
$160 2024-07-21
eNovation Chemicals LLC
Y1231977-250MG
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid
2097954-55-5 97%
250mg
$255 2024-07-21
eNovation Chemicals LLC
Y1231977-500MG
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid
2097954-55-5 97%
500mg
$365 2024-07-21
eNovation Chemicals LLC
Y1231977-1G
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid
2097954-55-5 97%
1g
$520 2024-07-21
eNovation Chemicals LLC
Y1231977-5G
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid
2097954-55-5 97%
5g
$1560 2024-07-21
eNovation Chemicals LLC
Y1231977-10G
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid
2097954-55-5 97%
10g
$2605 2024-07-21
Enamine
EN300-7322212-0.05g
2-{[(tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid
2097954-55-5 95.0%
0.05g
$1296.0 2025-03-11
Enamine
EN300-7322212-0.1g
2-{[(tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid
2097954-55-5 95.0%
0.1g
$1357.0 2025-03-11
Enamine
EN300-7322212-0.25g
2-{[(tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid
2097954-55-5 95.0%
0.25g
$1420.0 2025-03-11
Enamine
EN300-7322212-0.5g
2-{[(tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid
2097954-55-5 95.0%
0.5g
$1482.0 2025-03-11

Additional information on 2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid

Comprehensive Overview of 2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid (CAS No. 2097954-55-5)

2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid (CAS No. 2097954-55-5) is a fluorinated Boc-protected amino acid derivative widely utilized in pharmaceutical research, peptide synthesis, and medicinal chemistry. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and difluoromethylene moiety, make it a valuable building block for designing bioactive molecules. This compound has garnered significant attention due to its role in modulating metabolic stability, lipophilicity, and target binding affinity in drug discovery.

The growing demand for fluorinated amino acids in modern therapeutics aligns with trends in precision medicine and proteolysis-targeting chimeras (PROTACs). Researchers frequently search for "Boc-amino acid applications" or "difluorinated compound synthesis," reflecting its relevance in peptide-based drug development. The 5,5-difluoro modification enhances resistance to enzymatic degradation, a critical factor addressed in recent AI-driven molecular optimization studies.

Synthetic protocols for CAS 2097954-55-5 often involve asymmetric hydrogenation or enzymatic resolution to achieve high enantiopurity. Analytical techniques like HPLC and NMR are essential for quality control, as purity impacts its performance in solid-phase peptide synthesis (SPPS). Industry reports highlight its use in GPCR-targeted drugs and kinase inhibitors, particularly in oncology and inflammation research.

Environmental and regulatory considerations for 2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid adhere to green chemistry principles. Recent publications discuss solvent-free activation methods and biocatalytic approaches, addressing sustainability concerns raised in "green peptide synthesis" searches. The compound's logP and pKa values (frequently queried in ADMET prediction tools) contribute to its favorable pharmacokinetic profile.

Emerging applications include its incorporation into macrocyclic peptides and protein degraders, with patent analyses showing a 20% annual growth in related innovations. Cross-disciplinary studies explore its potential in fluorescent probes for biological imaging, leveraging the difluoro group's polarity-sensitive properties. These developments respond to trending queries like "Boc-amino acid in diagnostics" and "fluorine in bioconjugation."

Storage recommendations for CAS 2097954-55-5 emphasize desiccated conditions at -20°C to preserve the Boc group's integrity. Technical discussions often compare its stability with Cbz- or Fmoc-protected analogs, a frequent topic in peptide forum debates. Suppliers typically provide COA documentation with detailed residual solvent and heavy metal analyses.

Future perspectives anticipate expanded use in mRNA display libraries and fragment-based drug design, driven by computational modeling advances. The compound's synergy with click chemistry platforms and DEL technology positions it as a key player in next-generation high-throughput screening workflows. These applications align with industry shifts toward rational drug design and personalized therapeutics.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.